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Introduction
JYL 1511 is a partial agonist of the Transient Receptor Potential Vanilloid 1 (TRPV1), a non-

selective cation channel predominantly expressed on sensory neurons.[1][2] In the respiratory

system, TRPV1 is found on the peripheral terminals of airway sensory nerves.[3] Activation of

these nerves is implicated in the pathophysiology of various respiratory diseases, including

asthma and chronic obstructive pulmonary disease (COPD), contributing to symptoms such as

cough, dyspnea, and airway hyper-responsiveness.[3] As a partial agonist, JYL 1511 offers a

unique pharmacological tool to modulate TRPV1 activity, potentially desensitizing the receptor

and thereby reducing excessive sensory nerve activation in the airways. These application

notes provide a comprehensive overview of the potential use of JYL 1511 in respiratory

disease research, complete with detailed experimental protocols and data presentation

formats.

Mechanism of Action and Signaling Pathway
JYL 1511 acts as a partial agonist at the TRPV1 receptor. Unlike full agonists which elicit a

maximal response, a partial agonist produces a submaximal response, even at saturating

concentrations. This property can be leveraged to induce receptor desensitization, a process

where prolonged exposure to an agonist leads to a reduced response to subsequent stimuli. In

the context of respiratory diseases, this could translate to a dampened response to irritants and

inflammatory mediators that activate TRPV1.
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The binding of JYL 1511 to the TRPV1 channel leads to a conformational change, allowing the

influx of cations, primarily Ca2+ and Na+. The subsequent depolarization of the sensory neuron

can trigger the release of neuropeptides, but the partial agonism of JYL 1511 is hypothesized

to lead to a sustained, low-level activation that ultimately results in the desensitization of the

channel, making it less responsive to other stimuli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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